Cas no 1261962-37-1 (4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol)

• Product Name: 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol
• CAS No: 1261962-37-1
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313919
• CID: 2766300
• PubChem ID: 53219598
• Update Time: 2025-10-21

4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID20684422
• 4-(5-CHLORO-2-METHOXYPHENYL)-3-FLUOROPHENOL
• MFCD18313919
• 1261962-37-1
• 5'-Chloro-2-fluoro-2'-methoxy[1,1'-biphenyl]-4-ol
• AKOS017558284
• 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol, 95%
• 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol

• MDL： MFCD18313919
• Inchi： 1S/C13H10ClFO2/c1-17-13-5-2-8(14)6-11(13)10-4-3-9(16)7-12(10)15/h2-7,16H,1H3
• InChI Key： CDTHUJWODDJWJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(=CC=1F)O)OC

Computed Properties

• Exact Mass: 252.035
• Monoisotopic Mass: 252.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol

4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol (CAS No. 1261962-37-1): A Comprehensive Overview

4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol, identified by the CAS registry number 1261962-37-1, is a synthetic organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a phenolic group, a fluorine atom, and a chlorinated methoxyphenyl substituent. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol as a promising candidate in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, which could lead to therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the treatment of cancer and inflammatory diseases.

The synthesis of CAS 1261962-37-1 involves a multi-step process that typically begins with the preparation of the methoxyphenyl ring. This is followed by chlorination and fluorination steps to introduce the necessary substituents. The final product is obtained through a coupling reaction that links the phenolic group to the substituted aromatic ring. This synthetic pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

In terms of physical properties, 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol is a crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical reactions and formulations.

The biological activity of this compound has been extensively studied. In vitro assays have shown that it possesses antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, preliminary toxicological studies indicate that it has low acute toxicity, which is a positive attribute for its potential use in pharmaceutical applications.

One area where CAS 1261962-37-1 has shown particular promise is in the development of advanced materials. Its aromatic structure lends itself well to applications in polymer science, where it can be used as a building block for high-performance polymers with tailored electronic properties. Researchers at leading universities have explored its use in creating conductive polymers for electronic devices, showcasing its versatility across different scientific domains.

In conclusion, 4-(5-Chloro-2-methoxyphenyl)-3-fluorophenol (CAS No. 1261962-37-1) is a multifaceted compound with applications ranging from pharmacology to materials science. Its unique structure and favorable properties make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.